Cas no 1598712-80-1 ((1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 1598712-80-1
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD26939498
• CID: 5245256
• PubChem ID: 84780385
• Update Time: 2026-03-08

(1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-Ethyl-2H-pyrazol-3-yl)-methanesulfonyl chloride
• 1H-Pyrazole-5-methanesulfonyl chloride, 1-ethyl-
• (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

• MDL： MFCD26939498
• Inchi： 1S/C6H9ClN2O2S/c1-2-9-6(3-4-8-9)5-12(7,10)11/h3-4H,2,5H2,1H3
• InChI Key： BFIZDEHPIKBYMZ-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS(Cl)(=O)=O)=CC=N1

Additional information on (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

Introduction to (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1598712-80-1)

(1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1598712-80-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and sulfonyl chloride functionalities, has been extensively studied for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride.

The chemical structure of (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride consists of a pyrazole ring substituted with an ethyl group at the 1-position and a methanesulfonyl chloride moiety attached to the 5-position. The presence of these functional groups imparts distinct reactivity and biological activity to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets. The sulfonyl chloride group, on the other hand, is a potent electrophile that can react with nucleophiles, making it useful in various synthetic transformations.

In terms of synthesis, (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride can be prepared through a multi-step process involving the formation of the pyrazole ring and subsequent functionalization. One common approach involves the reaction of an appropriate pyrazole derivative with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good yield. Recent advancements in synthetic methodologies have also explored greener and more efficient routes to synthesize this compound, aligning with the growing emphasis on sustainable chemistry practices.

The biological activity of (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride has been a subject of extensive research. Studies have shown that compounds containing a pyrazole scaffold exhibit a wide range of pharmacological properties, including anti-inflammatory, antitumor, and antiviral activities. The sulfonyl chloride functionality further enhances these properties by enabling covalent modification of target proteins. For instance, recent studies have demonstrated that derivatives of (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride can selectively target and inhibit specific kinases involved in cancer progression, making them promising candidates for therapeutic intervention.

In addition to its direct biological activity, (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride serves as an important building block in the synthesis of more complex molecules. Its reactivity with various nucleophiles allows for the introduction of diverse functional groups, thereby expanding its utility in drug design and development. For example, researchers have utilized this compound to synthesize prodrugs that enhance solubility and bioavailability, as well as to create conjugates with targeting moieties for improved drug delivery.

The safety profile of (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride is another critical aspect that has been investigated. While it is not classified as a hazardous material or controlled substance, proper handling and storage precautions are recommended due to its reactivity with moisture and nucleophiles. Safety data sheets (SDS) provide detailed guidelines on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, (1-ethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1598712-80-1) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.